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Compound of Interest

Compound Name: G418

Cat. No.: B1195528 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the handling of G418
(Geneticin), an aminoglycoside antibiotic commonly used in research for the selection of

genetically engineered cells. Adherence to these guidelines is critical to ensure personnel

safety and proper disposal, thereby fostering a secure and efficient research environment.

G418 is classified as a hazardous substance that can cause skin and respiratory sensitization,

and may be harmful if inhaled, ingested, or comes into contact with skin.[1] Prolonged or

repeated exposure can lead to allergic reactions.[2] Therefore, stringent safety protocols are

mandatory.

Personal Protective Equipment (PPE) and Hazard
Summary
A summary of required PPE and the health hazards associated with G418 is provided below.

This table serves as a quick reference for laboratory personnel.
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Hazard Classification
Required Personal
Protective Equipment

Health Hazards

Skin Sensitizer[2][3]

Gloves: Nitrile or other

chemically resistant gloves are

required. Ensure gloves are

appropriate for the chemical

and the process.[1]

May cause an allergic skin

reaction.[2] Irritating to the

skin.[1]

Respiratory Sensitizer[2][3]

Respiratory Protection: Use a

NIOSH-approved respirator

when handling the powder

form outside of a chemical

fume hood.[2]

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled.[2]

Irritating to the respiratory

system.[1]

Eye Irritant[1]

Eye Protection: Safety glasses

with side shields or chemical

safety goggles are mandatory.

[1]

Irritating to eyes.[1]

Harmful if Swallowed[1]

Lab Coat: A lab coat or apron

must be worn to protect skin

and clothing.

Accidental ingestion may be

harmful. Animal experiments

suggest that ingestion of less

than 150 grams may be fatal

or cause serious health

damage.[1]

Experimental Protocol: Standard Operating
Procedure for Handling G418
This protocol outlines the step-by-step procedure for safely handling G418 powder and

solutions in a laboratory setting.

1. Preparation and Engineering Controls:

Work in a designated area, such as a chemical fume hood or a biosafety cabinet, especially
when handling G418 powder to avoid inhalation of dust.
Ensure that an eyewash station and safety shower are readily accessible.[1]
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2. Donning Personal Protective Equipment (PPE):

Before handling G418, put on all required PPE as detailed in the table above: a lab coat,
nitrile gloves, and safety glasses with side shields or goggles.
If handling the powder outside of a fume hood, a suitable dust respirator is necessary.

3. Weighing and Reconstitution (for powder form):

If using the powdered form, carefully weigh the required amount inside a chemical fume
hood to minimize dust generation.
When preparing a stock solution, slowly add the powder to the solvent (e.g., sterile water or
buffer) to avoid splashing.
Cap the container tightly and mix gently until the powder is completely dissolved.

4. Use in Cell Culture:

When adding G418 solution to cell culture media, perform the work in a sterile environment,
such as a biosafety cabinet, to maintain aseptic conditions.
Use sterile pipettes and techniques to transfer the G418 solution.

5. After Handling:

After completing the work, wipe down the work area with an appropriate disinfectant.
Carefully remove PPE, avoiding contact with contaminated surfaces. Remove gloves last.
Wash hands thoroughly with soap and water.

G418 Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of G418.
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Disposal Plan
Proper disposal of G418 waste is crucial to prevent environmental contamination and ensure

compliance with safety regulations.

1. Liquid Waste:

Cell culture media containing G418 should be collected in a clearly labeled waste container.
Since G418 is heat-sensitive, this liquid waste can be decontaminated by autoclaving.

2. Solid Waste:

All solid waste that has come into contact with G418, such as pipette tips, tubes, and flasks,
should be collected in a biohazard bag.
This bag should then be autoclaved before being disposed of with other regulated medical
waste.

3. Unused Stock Solutions:

Concentrated G418 stock solutions are considered hazardous chemical waste.
They should NOT be autoclaved or poured down the drain.
Collect unused stock solutions in a designated, sealed, and clearly labeled hazardous waste
container.
Dispose of this container through your institution's hazardous waste management program.
[4]

By adhering to these detailed procedures, researchers can confidently and safely utilize G418
in their work while minimizing risks to themselves and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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